Cas no 58313-23-8 (Ethyl 3-iodobenzoate)

Ethyl 3-iodobenzoate structure
Ethyl 3-iodobenzoate structure
Product Name:Ethyl 3-iodobenzoate
CAS No:58313-23-8
MF:C9H9IO2
MW:276.071035146713
MDL:MFCD00044769
CID:89980
PubChem ID:143542
Update Time:2025-04-18

Ethyl 3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl-3-iodobenzoate
    • Ethyl 3-Iodobenzoate
    • 3-Iodobenzoic Acid Ethyl Ester
    • 3-ethoxycarbonyl-1-iodobenzene
    • 3-EtO2C-C6H4-I
    • 3-iodobenzoic acid methyl ester
    • ethyl 3-iodoethylbenzoate
    • Ethyl 3-iodophenylbenzoate
    • ETHYL M-IODOBENZOATE
    • Benzoic acid, 3-iodo-, ethyl ester
    • POGCXCWRMMXDAQ-UHFFFAOYSA-N
    • M-Iodobenzoic Acid Ethyl Ester
    • PubChem3883
    • ethyl-3-iodo-benzoate
    • RARECHEM AL BI 0709
    • 3-iodo-benzoic acid ethyl ester
    • Benzoic acid, 3-iodo-,ethyl ester
    • AS02161
    • AKOS008947833
    • GS-3529
    • 3-Iodo Benzoic Acid Ethylester
    • 58313-23-8
    • MFCD00044769
    • SY007987
    • I0536
    • Ethyl 3-iodobenzoate, 98%
    • FT-0615896
    • O11778
    • EN300-179185
    • AM20050302
    • DTXSID70207044
    • CS-W000351
    • FT-0625759
    • SCHEMBL131839
    • DB-053181
    • DTXCID70129535
    • Ethyl 3-iodobenzoate
    • MDL： MFCD00044769
    • Inchi： 1S/C9H9IO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
    • InChI Key： POGCXCWRMMXDAQ-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C(=O)OCC)=C1
    • BRN： 2089064

Computed Properties

  • Exact Mass: 275.96500
  • Monoisotopic Mass: 275.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.64 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 161°C/38mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.581(lit.)
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 26.30000
  • LogP: 2.46790
  • Sensitiveness: Light Sensitive

Ethyl 3-iodobenzoate Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319
  • Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26
  • HazardClass：IRRITANT, LIGHT SENSITIVE
  • TSCA：Yes
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

Ethyl 3-iodobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-iodobenzoate Pricemore >>

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